Cas no 1997748-73-8 (4-(Bromomethyl)-4-methylcyclopentene)

• Product Name: 4-(Bromomethyl)-4-methylcyclopentene
• CAS No: 1997748-73-8
• MF: C₇H₁₁Br
• MW: 175.066241502762
• CID: 5284514
• Update Time: 2025-06-10

4-(Bromomethyl)-4-methylcyclopentene Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-4-methylcyclopentene
• 4-(bromomethyl)-4-methylcyclopent-1-ene
• Cyclopentene, 4-(bromomethyl)-4-methyl-

• Inchi： 1S/C7H11Br/c1-7(6-8)4-2-3-5-7/h2-3H,4-6H2,1H3
• InChI Key： UFRNDSJKAPYPFZ-UHFFFAOYSA-N
• SMILES： BrCC1(C)CC=CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 97
• XLogP3: 2.8
• Topological Polar Surface Area: 0

Additional information on 4-(Bromomethyl)-4-methylcyclopentene

Comprehensive Guide to 4-(Bromomethyl)-4-methylcyclopentene (CAS 1997748-73-8): Properties, Applications, and Industry Insights

The chemical compound 4-(Bromomethyl)-4-methylcyclopentene (CAS 1997748-73-8) is a versatile intermediate in organic synthesis, attracting significant attention from researchers and industrial chemists. This brominated cyclopentene derivative is characterized by its unique molecular structure, combining a reactive bromomethyl group with a methyl-substituted cyclopentene ring. Its CAS number 1997748-73-8 serves as a critical identifier in regulatory and procurement contexts, ensuring precise communication across global supply chains.

In recent years, the demand for 4-(Bromomethyl)-4-methylcyclopentene has surged due to its role in pharmaceutical intermediates and specialty materials. A 2023 market analysis highlighted its growing application in small-molecule drug development, particularly for targeted therapies. The compound's bromomethyl functionality enables efficient carbon-carbon bond formation via cross-coupling reactions, making it invaluable in palladium-catalyzed transformations – a hot topic in medicinal chemistry forums.

From a molecular perspective, the 4-methylcyclopentene core contributes steric control during reactions, while the bromomethyl group offers a handle for further derivatization. This dual functionality explains its popularity in constructing spirocyclic compounds – a structural motif dominating recent patent filings in CNS drugs. Laboratories frequently search for "1997748-73-8 solubility data" or "4-(Bromomethyl)-4-methylcyclopentene stability," reflecting practical formulation concerns.

The synthesis of CAS 1997748-73-8 typically involves bromination of 4-methyl-4-hydroxymethylcyclopentene, with modern protocols emphasizing atom economy and green chemistry principles. These align with the pharmaceutical industry's focus on sustainable synthesis, a trending search term in chemical databases. Analytical characterization by NMR and HPLC-MS confirms the compound's high purity (>98%), a critical parameter for regulatory submissions.

Beyond pharmaceuticals, 4-(Bromomethyl)-4-methylcyclopentene finds niche applications in advanced material science. Its ability to participate in click chemistry reactions makes it valuable for polymer modification, particularly in creating functionalized surfaces for biomedical devices. Research papers frequently cite its use in designing stimuli-responsive materials – another trending topic in materials science publications.

Storage and handling of 1997748-73-8 require standard organic compound protocols, with particular attention to moisture sensitivity. The scientific community actively discusses "4-(Bromomethyl)-4-methylcyclopentene shelf life" in professional forums, reflecting practical storage challenges. Recent stability studies suggest argon-purged containers with molecular sieves maintain optimal purity over extended periods.

The global market for 4-(Bromomethyl)-4-methylcyclopentene shows regional variations in demand, with North American and Asian research centers demonstrating particularly strong growth. Patent analysis reveals increasing incorporation of this intermediate in proteolysis-targeting chimera (PROTAC) development – a breakthrough technology dominating recent drug discovery conferences.

Environmental considerations for CAS 1997748-73-8 focus on proper waste stream management, with published protocols for brominated compound degradation receiving attention in green chemistry circles. The compound's biodegradation pathways remain an active research area, particularly for industrial scale applications.

Looking forward, the applications of 4-(Bromomethyl)-4-methylcyclopentene are expected to expand into agrochemical intermediates and electronic materials. Its structural features align well with emerging needs in crop protection chemistry and organic semiconductors, suggesting sustained relevance across multiple high-growth sectors.